Cas no 1805006-82-9 (2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide)

• Product Name: 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide
• CAS No: 1805006-82-9
• MF: C₆H₄BrClF₂N₂O₂S
• MW: 321.526965141296
• CID: 4858695
• Update Time: 2025-11-01

2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide

• Inchi： 1S/C6H4BrClF2N2O2S/c7-5-3(15(11,13)14)1-2(8)4(12-5)6(9)10/h1,6H,(H2,11,13,14)
• InChI Key： KFMZATQCOVVEDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4

Additional information on 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide

Comprehensive Overview of 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide (CAS No. 1805006-82-9)

2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide is a highly specialized chemical compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromo, chloro, difluoromethyl, and sulfonamide functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection formulations.

The compound's CAS No. 1805006-82-9 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent trends in AI-driven drug discovery and sustainable agriculture have amplified interest in such structurally complex intermediates. Questions like "role of sulfonamide derivatives in antimicrobial agents" or "difluoromethyl group effects on pesticide efficacy" reflect common user queries that align with this compound's applications.

From a synthetic chemistry perspective, the bromo and chloro substituents on the pyridine ring offer versatile sites for further functionalization through cross-coupling reactions. This adaptability is particularly valuable in medicinal chemistry, where researchers explore structure-activity relationships (SAR) to optimize target binding. The difluoromethyl moiety, known for its metabolic stability and lipophilicity enhancement, is increasingly studied in pharmacokinetic optimization strategies.

In agrochemical contexts, the compound's structural features contribute to developing novel pest control agents with improved environmental profiles. The sulfonamide group, in particular, has demonstrated herbicidal and fungicidal activities in related compounds, making 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide a subject of patent literature analysis. Sustainability-focused researchers often investigate "halogenated pyridine biodegradation pathways" or "low-persistence crop protection chemicals" – areas where this compound's derivatives may offer solutions.

Analytical characterization of this material typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. The presence of multiple halogens and the difluoromethyl group creates distinct spectral signatures that facilitate purity verification – a crucial consideration given the compound's use in high-throughput screening platforms. Quality control discussions frequently address "HPLC methods for sulfonamide-containing compounds" and "19F-NMR analysis of fluorinated pyridines".

The commercial availability of 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide through specialty chemical suppliers meets demand from contract research organizations and academic laboratories. Procurement specialists often search for "bulk quantities of halogenated pyridine sulfonamides" or "custom synthesis of CAS 1805006-82-9", reflecting the compound's niche but growing market. Storage recommendations generally emphasize protection from moisture and light to maintain stability.

Emerging research directions include exploring this compound's potential in metal-catalyzed reactions and as a building block for fluorescent probes. The electron-withdrawing nature of its substituents makes it particularly interesting for developing electron-deficient heterocycles used in materials science applications. These interdisciplinary connections position 2-Bromo-5-chloro-6-(difluoromethyl)pyridine-3-sulfonamide at the intersection of multiple innovative research fields.